Cas no 128218-35-9 (3-(1-Phenylethyl)amino-1-propanol)

• Product Name: 3-(1-Phenylethyl)amino-1-propanol
• CAS No: 128218-35-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD00466631
• CID: 1004376
• PubChem ID: 3766373
• Update Time: 2025-06-13

3-(1-Phenylethyl)amino-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-((1-Phenylethyl)amino)propan-1-ol
• UKRORGSYN-BB BBV-175136
• 3-[(1-phenylethyl)amino]propan-1-ol
• 3-[(1-phenylethyl)amino]propan-1-ol(SALTDATA: FREE
• 3-(1-phenylethylamino)propan-1-ol
• 3-[(1-Phenylethyl)amino]-1-propanol
• 3-[(1-phenylethyl)amino]propan-1-ol(SALTDATA: FREE)
• (+-)-3-(1-phenyl-ethylamino)-propan-1-ol
• 3-(1-Phenyl-aethylamino)-propan-1-ol
• 3-(1-phenyl-ethylamino)-propan-1-ol
• 3-[[(1S)-1-phenylethyl]amino]propan-1-ol
• 3-< (1-phenylethyl)amino> propanol
• AC1MXIZE
• AGN-PC-00KMQL
• Ambcb5116281
• CTK4B5882
• SureCN2117376
• 128218-35-9
• AKOS008967250
• DB-204010
• MFCD00466631
• EN300-167226
• SB85070
• (+/-)-3-(1-Phenyl-ethylamino)-propan-1-ol
• OCUYEHFIDUKNIU-UHFFFAOYSA-N
• 58028-69-6
• BS-35672
• DTXSID50396122
• 1-Propanol, 3-[(1-phenylethyl)amino]-
• SCHEMBL2117376
• 3-(1-Phenylethyl)amino-1-propanol

• MDL： MFCD00466631
• Inchi： 1S/C11H17NO/c1-10(12-8-5-9-13)11-6-3-2-4-7-11/h2-4,6-7,10,12-13H,5,8-9H2,1H3
• InChI Key： OCUYEHFIDUKNIU-UHFFFAOYSA-N
• SMILES： OCCCNC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Additional information on 3-(1-Phenylethyl)amino-1-propanol

Introduction to 3-(1-Phenylethyl)amino-1-propanol (CAS No. 128218-35-9) in Modern Chemical and Biomedical Research

3-(1-Phenylethyl)amino-1-propanol, identified by its Chemical Abstracts Service (CAS) number 128218-35-9, is a significant compound in the realm of chemical and biomedical research. This organic molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in pharmaceutical development and biochemical studies. The presence of both aromatic and aliphatic functional groups makes it a versatile candidate for further exploration.

The molecular structure of 3-(1-Phenylethyl)amino-1-propanol consists of a propyl chain terminated with an amino group, attached to a phenylethyl moiety. This bifunctional nature allows for diverse interactions with biological targets, making it a promising intermediate in drug synthesis. Recent advancements in medicinal chemistry have highlighted its role in the development of novel therapeutic agents, particularly those targeting neurological and cardiovascular disorders.

In the context of contemporary research, 3-(1-Phenylethyl)amino-1-propanol has been investigated for its pharmacological properties. Studies suggest that this compound exhibits mild agonistic activity at certain neurotransmitter receptors, which could be leveraged in the treatment of cognitive impairments and mood disorders. The phenethylamine core is particularly interesting, as it is a known pharmacophore in many psychoactive substances. However, the addition of the propyl chain modulates its pharmacokinetic profile, potentially reducing side effects associated with unmodified phenethylamines.

One of the most compelling aspects of 3-(1-Phenylethyl)amino-1-propanol is its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications to the amino group or the phenylethyl moiety have led to compounds with improved efficacy in preclinical models of inflammation and pain management. These findings underscore the importance of 3-(1-Phenylethyl)amino-1-propanol in the arsenal of drug discovery tools.

The synthesis of 3-(1-Phenylethyl)amino-1-propanol itself presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also allow for fine-tuning its structural features to meet specific research objectives. The ability to produce high-quality 3-(1-Phenylethyl)amino-1-propanol on a scalable basis is crucial for both academic and industrial applications.

From a biochemical perspective, 3-(1-Phenylethyl)amino-1-propanol has been studied for its interactions with enzymes and proteins. Its molecular framework suggests potential binding sites on various metabolic pathways, including those involved in lipid metabolism and amino acid biosynthesis. Understanding these interactions could lead to novel therapeutic strategies for metabolic disorders. Additionally, the compound’s ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Recent clinical trials have begun to explore the therapeutic potential of derivatives inspired by 3-(1-Phenylethyl)amino-1-propanol. While these trials are still in early stages, preliminary results are promising. Researchers are particularly interested in its potential use as an adjunct therapy for neurodegenerative diseases, where modulation of neurotransmitter activity could slow disease progression. The compound’s dual functionality also suggests applications in treating conditions involving both central and peripheral nervous system dysregulation.

The future directions for research on 3-(1-Phenylethyl)amino-1-propanol are multifaceted. Further investigation into its mechanism of action will be essential to fully understand its therapeutic potential and limitations. Additionally, exploring new synthetic routes could reduce production costs and improve accessibility for broader research applications. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into viable clinical treatments.

In summary, 3-(1-Phenylethyl)amino-1-propanol (CAS No. 128218-35-9) represents a significant compound in modern chemical and biomedical research. Its unique structural features and pharmacological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today’s most pressing health challenges.